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Initial investigations into the potential application of Orlandin for enhancing crop yield and

quality have revealed that this fungal metabolite is, in fact, primarily recognized for its plant

growth-inhibiting properties. Extensive searches of scientific literature have not yielded any

evidence to support its use as a crop enhancer. Therefore, the creation of detailed application

notes and protocols for this purpose is not scientifically viable.

Orlandin is a nontoxic fungal metabolite isolated from Aspergillus niger.[1] The initial and most

prominent research on this compound, published in the Journal of Agricultural and Food

Chemistry, explicitly describes Orlandin as having "plant growth inhibiting properties."[1] This

foundational study demonstrated that Orlandin negatively affects the growth of wheat

(Triticum).[1]

Subsequent searches for a dose-dependent stimulatory effect, a phenomenon known as

hormesis where low doses of a substance can have a beneficial effect, have not produced any

studies specific to Orlandin. While the concept of hormesis is recognized in plant biology for

various compounds, there is no documented evidence to suggest that Orlandin exhibits this

biphasic response to promote plant growth at any concentration.

Given the consistent scientific classification of Orlandin as a plant growth inhibitor, the

development of protocols for its application to improve crop yield and quality would be contrary

to the existing body of research. For researchers, scientists, and drug development

professionals interested in plant growth regulation, the focus regarding Orlandin would be on

its potential as a natural herbicide or growth retardant, rather than a growth promoter.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1237627?utm_src=pdf-interest
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/447931/
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/447931/
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/447931/
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://www.benchchem.com/product/b1237627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the lack of scientific support for Orlandin as a crop enhancer, the requested detailed

application notes, protocols, quantitative data tables, and signaling pathway diagrams cannot

be provided. Any attempt to do so would be speculative and not grounded in factual, verifiable

scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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